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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B15548377 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Benzyltrimethylammonium tribromide (BTMABr3).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My BTMABr3 has changed color/caked together. Is it still usable?

A: BTMABr3 is a yellow to orange crystalline powder.[1] A significant color change or the

powder caking together may indicate decomposition or moisture absorption, as the compound

is known to be hygroscopic and light-sensitive.[1][2][3][4] It is recommended to test the

reagent's activity with a standard reaction before proceeding with your experiment. A loss of the

distinct orange-red color upon reaction is a good indicator of its activity.[5]

Q2: What are the optimal storage conditions to ensure the stability of BTMABr3?

A: To ensure the stability and longevity of BTMABr3, it should be stored in a tightly closed

container in a cool, dry, and dark place, under an inert atmosphere if possible.[1][3][6] Some

suppliers recommend refrigeration at 4°C for long-term storage of the solid.[4] Exposure to light

and moisture should be minimized.[3][6]

Q3: What are the known decomposition products of BTMABr3?
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A: Under thermal stress, such as in a fire, BTMABr3 is known to decompose into hazardous

products including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide

gas.[7] While specific decomposition products from exposure to light or moisture at ambient

temperatures are not well-documented in the literature, discoloration and loss of reactivity are

primary indicators of degradation.

Q4: My bromination reaction with BTMABr3 is giving low yields or side products. What could be

the cause?

A: Several factors could contribute to poor performance in a bromination reaction:

Reagent Quality: The BTMABr3 may have degraded due to improper storage (see Q1).

Reaction Conditions: BTMABr3 is sensitive to light, and unwanted free-radical side reactions

can occur if the reaction is not protected from light.[8]

Solvent Choice: The choice of solvent can significantly impact the reaction. BTMABr3 is

often used in solvents like dichloromethane-methanol or acetic acid.[9]

Stoichiometry: One of the advantages of BTMABr3 is that it can be weighed accurately.[10]

Ensure the stoichiometry is correct for your desired level of bromination (mono-, di-, or tri-

substitution), as this can be controlled by the molar ratio of BTMABr3 to the substrate.[5]

Q5: How can I monitor the progress of my reaction with BTMABr3?

A: A key advantage of BTMABr3 is that its consumption can often be monitored visually. The

disappearance of the orange-red color of the reagent indicates that the reaction is proceeding

and nearing completion.[5] This can be supplemented with standard techniques like Thin Layer

Chromatography (TLC) to track the consumption of the starting material and the formation of

the product.[8]

Quantitative Data Summary
The following tables summarize the physical and chemical properties of BTMABr3 and

recommended storage conditions from various sources.

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium tribromide
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Property Value References

CAS Number 111865-47-5 [1][3][11]

Molecular Formula C₁₀H₁₆Br₃N [1][3][11]

Molecular Weight 389.96 g/mol [1][11]

Appearance
Yellow to orange crystalline

powder
[1][11]

Melting Point 99-105 °C [1][11]

Sensitivity Light-sensitive, Hygroscopic [1][3]

Table 2: Recommended Storage Conditions for BTMABr3

Condition Recommendation References

Temperature
Room temperature or

refrigerated (4°C)
[1][4][11]

Atmosphere
Inert atmosphere, tightly

sealed container
[1][6]

Light Keep in a dark place [1][3]

Moisture
Store in a dry place, protected

from moisture
[3][6]

Experimental Protocols
Protocol 1: General Procedure for Aromatic Bromination with BTMABr3

This protocol is a general guideline and may need to be optimized for specific substrates.

Dissolve the Substrate: Dissolve the aromatic compound to be brominated in a suitable

solvent system, such as a mixture of dichloromethane and methanol, or acetic acid.[9]

Add BTMABr3: At room temperature, add the desired stoichiometric amount of BTMABr3 to

the solution in portions. The required molar equivalent will depend on the desired degree of

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24470~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:29:52~~Benzyltrimethylammonium%20tribromide~~
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24470~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:29:52~~Benzyltrimethylammonium%20tribromide~~
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24470~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:29:52~~Benzyltrimethylammonium%20tribromide~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.medchemexpress.com/benzyl-trimethyl-ammonium-tribromide.html
https://www.chemimpex.com/products/30365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24470~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:29:52~~Benzyltrimethylammonium%20tribromide~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24470~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:29:52~~Benzyltrimethylammonium%20tribromide~~
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/46/10/46_10_986/_article/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bromination.[5]

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction

progress by observing the disappearance of the orange-red color of the BTMABr3 and by

using TLC analysis.[5][8]

Work-up: Once the reaction is complete, pour the mixture into water. If a solid product

precipitates, it can be collected by filtration. If an oil forms, extract the product with a suitable

organic solvent (e.g., dichloromethane or diethyl ether).[12]

Purification: Wash the collected product or organic extract with a dilute solution of sodium

bisulfite to remove any residual bromine, followed by a wash with water.[12] The crude

product can then be purified by recrystallization or column chromatography.

Diagrams
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Troubleshooting Workflow for BTMABr3 Reactions

Reaction Issue:
Low Yield / Side Products

1. Check BTMABr3 Reagent

Is it an orange-red
crystalline powder?

Reagent may be degraded.
Test activity or use fresh stock.

No

2. Review Reaction Conditions

Yes

Was the reaction
protected from light?

Light can cause radical
side reactions. Repeat in dark.

No

3. Verify Stoichiometry

Yes

Is the molar ratio of
BTMABr3 to substrate correct?

Adjust stoichiometry for desired
bromination level.

No

Proceed with optimization
of other parameters (solvent, temp).

Yes

Click to download full resolution via product page

Troubleshooting workflow for BTMABr3 reactions.
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Key Factors Affecting BTMABr3 Stability

BTMABr3 Stability

Light Exposure Moisture (Hygroscopic) High Temperature

Leads to Degradation &
Loss of Reactivity

Click to download full resolution via product page

Factors that can lead to the degradation of BTMABr3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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